Cas no 50785-46-1 (1-isothiocyanato-4-(propan-2-yloxy)benzene)

• Product Name: 1-isothiocyanato-4-(propan-2-yloxy)benzene
• CAS No: 50785-46-1
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 1569261
• PubChem ID: 20871503
• Update Time: 2025-09-18

1-isothiocyanato-4-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-4-(1-methylethoxy)-
• 50785-46-1
• G21214
• 1-isopropoxy-4-isothiocyanatobenzene
• MFCD09901296
• 4-Isopropoxyphenyl Isothiocyanate
• 1-isothiocyanato-4-propan-2-yloxybenzene
• p-isopropoxyphenyl isothiocyanate
• VCLAOKLKSZWCMH-UHFFFAOYSA-N
• SY181275
• SCHEMBL5501717
• 1-isothiocyanato-4-(propan-2-yloxy)benzene
• EN300-65281

• Inchi： 1S/C10H11NOS/c1-8(2)12-10-5-3-9(4-6-10)11-7-13/h3-6,8H,1-2H3
• InChI Key： VCLAOKLKSZWCMH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers